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Compound of Interest

Compound Name:
2-Chloro-4-

(dimethylamino)benzaldehyde

CAS No.: 1424-66-4

Cat. No.: B075067

Get Quote

Executive Summary
Target Audience: Laboratory Managers, EHS Officers, and Synthetic Chemists.[1] Scope: Safe

handling, segregation, and disposal of 2-Chloro-4-(dimethylamino)benzaldehyde (CAS:

1424-66-4).[1]

As a Senior Application Scientist, I often observe a critical error in the handling of halogenated

benzaldehydes: treating them as generic "organic trash." Because 2-Chloro-4-
(dimethylamino)benzaldehyde contains a chlorine substituent on the aromatic ring, it cannot

be disposed of in standard non-halogenated organic solvent streams.[1] Combustion of this

compound without appropriate scrubbing generates hydrogen chloride (HCl) gas, posing

severe corrosion risks to incinerator infrastructure and regulatory violations under RCRA

(Resource Conservation and Recovery Act) guidelines.[1]

This guide outlines a self-validating disposal protocol ensuring scientific integrity and regulatory

compliance.
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Chemical Characterization & Hazard Profile
Before disposal, the waste generator must verify the chemical identity to ensure compatibility

with the waste stream.[1]

Parameter Data Operational Implication

Chemical Name
2-Chloro-4-

(dimethylamino)benzaldehyde

Primary identifier for waste

tags.

CAS Number 1424-66-4
Use this for specific EHS

database lookups.[1]

Molecular Formula C₉H₁₀ClNO

Contains Chlorine: Mandates

"Halogenated" waste stream.

[1][2]

Molecular Weight 183.64 g/mol N/A

Physical State
Solid (White to light yellow

crystals)

susceptible to dust generation;

use N95/P100 if handling large

quantities.[1]

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[1] Irrit.)

Standard PPE (Nitrile gloves,

goggles) required.[1]

Reactivity
Aldehyde group; Incompatible

with strong oxidizers.[1]

DO NOT mix with nitric acid,

perchlorates, or

permanganates in waste.[1]

Data Sources: Fisher Scientific SDS [1], TCI Chemicals [2], PubChem [3].[1]

Waste Stream Segregation Logic
The most common compliance failure is mixing this compound with non-halogenated solvents

(e.g., acetone, methanol).[1] The presence of the chlorine atom dictates the disposal path.

The Mechanism of Failure: If this compound is sent to a standard fuel-blending incinerator

(designed for non-halogenated organics), the chlorine releases as acidic HCl gas during

combustion.[1]
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[1]

Therefore, it must be routed to an incinerator equipped with a caustic scrubber.[1]

Decision Tree: Waste Segregation

Waste Generation:
2-Chloro-4-(dimethylamino)benzaldehyde

Is the waste Solid or Liquid?

Solid Waste
(Pure compound, contaminated gloves, paper)

Solid

Liquid Waste
(Dissolved in solvent)

Solution

Solid Hazardous Waste Bin
(Tag: Halogenated Organic Solid)

Double Bag & Tag

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

Halogenated Solvent Carboy
(Tag: Halogenated Organic Liquid)

Yes (DCM/Chloroform) No (Acetone/MeOH) - BUT mixture becomes Halogenated

ERROR: Do NOT use Non-Halogenated Carboy

Prevention Barrier

Click to download full resolution via product page

Figure 1: Segregation logic flow ensuring the chlorine moiety is correctly routed to halogen-

compatible incineration.

Step-by-Step Disposal Protocol
This protocol is designed to be self-validating: each step includes a check to prevent

downstream errors.

Phase 1: Preparation & Containerization
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Select Container:

Solids: Use a wide-mouth HDPE (High-Density Polyethylene) jar or double-bag in 6-mil

polyethylene bags.

Liquids: Use a chemically resistant carboy (HDPE or Glass).[1] Crucial: Ensure the cap is

vented if there is any risk of ongoing reaction, though this aldehyde is generally stable.[1]

Compatibility Check:

Verify the container does not contain traces of strong oxidizers (e.g., Nitric Acid residues).

[1]

Validation: Visually inspect the container for "Oxidizer" yellow labels before use.

Phase 2: Labeling (The "Chain of Custody")
Accurate labeling prevents explosion risks at the incineration plant.

Standard Tag: Hazardous Waste.[1]

Chemical Constituents: Write out "2-Chloro-4-(dimethylamino)benzaldehyde" fully.[1][3][4]

[5][6][7][8][9] Do not use abbreviations like "Cl-Aldehyde."

Hazard Checkbox: Check "Toxic" and "Irritant."[1]

Critical Note: Clearly mark "CONTAINS HALOGENS" on the tag.

Phase 3: Storage & Handoff
Satellite Accumulation Area (SAA): Store the container in a secondary containment tray to

capture potential leaks.

Timeline: Move to the central waste area within 3 days of the container becoming full

(standard RCRA 40 CFR 262.15 requirement) [4].

Emergency Contingencies: Spill Management
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In the event of a benchtop spill, you must control the spread of dust to prevent respiratory

exposure.[1]

Spill Response Workflow

Assess Spill
(Quantity & Location)

Don PPE
(Nitrile Gloves, Goggles, N95)

Containment
(Cover with wet paper towels to suppress dust)

Cleanup
(Scoop/Wipe into Halogenated Solid Waste)

Validation
(Wipe surface with solvent -> Check for residue)

Click to download full resolution via product page

Figure 2: Operational workflow for solid spill remediation.

Cleanup Procedure:

Isolate: Evacuate immediate area if dust is airborne.[1]

Suppress: Do not dry sweep.[1] Cover the powder with paper towels dampened with water or

isopropyl alcohol to prevent dust generation.

Collect: Scoop the wet material into the Solid Hazardous Waste container (see Section 2).

Decontaminate: Wipe the surface with soap and water.

Validation: Visually inspect for yellow residue (the compound's natural color). If yellow

persists, repeat the wipe down.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. angenesci.com [angenesci.com]

2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

3. 2-CHLORO-4-(DIMETHYLAMINO)BENZALDEHYDE | 1424-66-4
[amp.chemicalbook.com]

4. Benzaldehyde, 2-chloro-4-dimethylamino- [webbook.nist.gov]

5. 2-Chloro-4-(dimethylamino)benzaldehyde, 95%, Thermo Scientific 1 g | Buy Online |
Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

6. 2-Chloro-4-(dimethylamino)benzaldehyde | CymitQuimica [cymitquimica.com]

7. Benzaldehyde, 2-chloro-4-dimethylamino- [webbook.nist.gov]

8. angenesci.com [angenesci.com]

9. 2-Chloro-4-(dimethylamino)benzaldehyde | 1424-66-4 | TCI AMERICA [tcichemicals.com]

To cite this document: BenchChem. [Proper Disposal Procedures: 2-Chloro-4-
(dimethylamino)benzaldehyde[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075067/docs#proper-disposal-procedures-2-chloro-
4-dimethylamino-benzaldehyde-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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